Cas no 1795441-06-3 (1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide)

1-(6-Cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide is a specialized organic compound featuring a cyclopropyl-substituted pyrimidine core linked to a piperidine-4-carboxamide scaffold with a trifluoroethyl substituent. This structure confers unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it a promising candidate for pharmaceutical research. The trifluoroethyl group contributes to improved binding affinity and selectivity in target interactions, while the cyclopropyl moiety may enhance steric and electronic effects. Its well-defined synthetic pathway ensures reproducibility, supporting its use in drug discovery and development. The compound's modular design allows for further derivatization, offering versatility in medicinal chemistry applications.

1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide structure

1795441-06-3 structure

Product Name:1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

CAS No:1795441-06-3

MF:C₁₅H₁₉F₃N₄O

MW:328.332773447037

CID:5407739

Update Time:2025-05-24

1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1-(6-Cyclopropyl-4-pyrimidinyl)-N-(2,2,2-trifluoroethyl)-4-piperidinecarboxamide
- 1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide
- Inchi： 1S/C15H19F3N4O/c16-15(17,18)8-19-14(23)11-3-5-22(6-4-11)13-7-12(10-1-2-10)20-9-21-13/h7,9-11H,1-6,8H2,(H,19,23)
- InChI Key： UKEZWDGRAIAMOM-UHFFFAOYSA-N
- SMILES： N1(C2C=C(C3CC3)N=CN=2)CCC(C(NCC(F)(F)F)=O)CC1

Experimental Properties

Density: 1.318±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 507.7±50.0 °C(Predicted)
pka: 13.34±0.20(Predicted)

1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6259-0546-2μmol	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	2μmol	$85.5	2023-09-09
Life Chemicals	F6259-0546-5μmol	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	5μmol	$94.5	2023-09-09
Life Chemicals	F6259-0546-10μmol	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	10μmol	$103.5	2023-09-09
Life Chemicals	F6259-0546-1mg	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	1mg	$81.0	2023-09-09
Life Chemicals	F6259-0546-2mg	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	2mg	$88.5	2023-09-09
Life Chemicals	F6259-0546-3mg	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	3mg	$94.5	2023-09-09
Life Chemicals	F6259-0546-4mg	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	4mg	$99.0	2023-09-09
Life Chemicals	F6259-0546-5mg	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	5mg	$103.5	2023-09-09
Life Chemicals	F6259-0546-10mg	1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide	1795441-06-3	10mg	$118.5	2023-09-09

1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Related Categories

Additional information on 1-(6-cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide

1-(6-Cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide: A Comprehensive Overview

1-(6-Cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide, with CAS No. 1795441-06-3, is a structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique combination of functional groups and its potential applications in drug discovery. The molecule consists of a piperidine ring substituted with a carboxamide group at the 4-position and a 6-cyclopropylpyrimidin-4-yl moiety at the 1-position. The presence of a trifluoroethyl group further enhances its chemical diversity and pharmacokinetic properties.

The synthesis of 1-(6-Cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. This is followed by the introduction of the cyclopropane ring and subsequent coupling reactions to form the piperidine backbone. The final step involves the installation of the trifluoroethyl group through amide bond formation. Researchers have explored various synthetic strategies to optimize yield and purity, with a focus on minimizing environmental impact by adhering to principles of green chemistry.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. In vitro experiments have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential utility in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, preclinical models have shown that this compound exhibits selective inhibition of certain kinases, which could be advantageous in developing targeted therapies for cancer.

The pharmacokinetic profile of 1-(6-Cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide has been extensively studied. Its trifluoroethyl group contributes to enhanced lipophilicity and bioavailability, making it an attractive candidate for oral drug delivery. However, further research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties in vivo.

In terms of applications, this compound has shown promise in drug development programs targeting various therapeutic areas. Its ability to modulate multiple signaling pathways makes it a versatile tool for researchers exploring novel therapeutic strategies. Additionally, its structural versatility allows for further chemical modification to enhance efficacy and reduce off-target effects.

In conclusion, 1-(6-Cyclopropylpyrimidin-4-yl)-N-(2,2,2-trifluoroethyl)piperidine-4-carboxamide represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activity. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of innovative therapeutic agents.